5-Methyl-1H-indazole-4-boronic acid

• IUPAC Name: (5-methyl-1H-indazol-4-yl)boronic acid
• InChI: InChI=1S/C8H9BN2O2/c1-5-2-3-7-6(4-10-11-7)8(5)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• InChI Key: HRURFOBSNYPWDM-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC2=C1C=NN2)C)(O)O
• Molecular Formula: C8H9BN2O2
• DSSTOX Substance ID: DTXSID40657254
• Molecular Weight: 175.98 g/mol
• CAS RN: 1245816-10-7

Description

5-Methyl-1H-indazole-4-boronic acid is a chemical compound with the molecular formula C8H9BN2O2. It has an average mass of 175.980 Da and a mono-isotopic mass of 176.075714 Da.

Synthesis Analysis

The synthesis of 5-Methyl-1H-indazole-4-boronic acid and similar compounds often involves Suzuki-Miyaura coupling, a widely-used transition metal-catalyzed carbon-carbon bond-forming reaction. The process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Protodeboronation of pinacol boronic esters, a valuable but underdeveloped process, has been reported to be catalyzed using a radical approach.

Molecular Structure Analysis

The molecular structure of 5-Methyl-1H-indazole-4-boronic acid is represented by the formula C8H9BN2O2. The compound has a density of 1.35±0.1 g/cm3 and a boiling point of 457.0±47.0 °C.

Chemical Reactions Analysis

Pinacol boronic esters, such as 5-Methyl-1H-indazole-4-boronic acid, are highly valuable building blocks in organic synthesis. They are involved in several reactions, including the preparation of aminothiazoles as γ-secretase modulators, amino-pyrido-indol-carboxamides, and potential JAK2 inhibitors for myeloproliferative disorders therapy.

Physical And Chemical Properties Analysis

5-Methyl-1H-indazole-4-boronic acid has a predicted boiling point of 457.0±47.0 °C and a predicted density of 1.35±0.1 g/cm3. Its pKa is predicted to be 8.54±0.30.

Scientific Research Applications

Medicinal Chemistry Applications of 5-Methyl-1H-indazole-4-boronic acid

Cancer Treatment: Indazole derivatives are often used in the synthesis of compounds with potential anticancer properties. .

Neurological Disorders: Compounds containing indazole structures have been investigated for their potential effects on neurological conditions. .

Antibacterial and Antifungal Agents: The boronic acid group found in 5-Methyl-1H-indazole-4-boronic acid is known for its antibacterial and antifungal properties. .

Metabolic Disorders: Boronic acids are also explored for their role in metabolic disorder treatments. .

Inflammatory Diseases: The anti-inflammatory properties of boronic acids make them candidates for the treatment of inflammatory diseases. .

Proteomics Research: 5-Methyl-1H-indazole-4-boronic acid is used in proteomics research, where it may help in understanding protein functions and interactions. .

Synthesis of Functional Molecules: Indazoles are key components in functional molecules used in everyday applications, from materials science to pharmaceuticals. .

Drug Discovery: .

Mechanism of Action

Target of Action

5-Methyl-1H-indazole-4-boronic acid, also known as (5-methyl-1H-indazol-4-yl)boronic acid, is a chemical compound that has been used in various chemical reactions . . It’s worth noting that indazole derivatives have been reported to exhibit a broad range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Boronic acids, in general, are known to be used in suzuki-miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling process that allows the formation of carbon-carbon bonds by the reaction of organoboron compounds with organic halides or triflates .

Biochemical Pathways

It’s worth noting that indazole derivatives have been reported to inhibit cell growth, suggesting that they may influence cell proliferation pathways .

Result of Action

Indazole derivatives have been reported to inhibit cell growth, suggesting that they may have cytotoxic effects .

Action Environment

It’s worth noting that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been categorized as having acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Future Directions

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Therefore, the development of synthetic approaches to indazoles, including reactions under catalyst- and solvent-free conditions, is a promising area of research.